Cas no 14393-45-4 ((2E)-3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-enoic acid)

(2E)-3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-enoic acid structure
14393-45-4 structure
Product Name:(2E)-3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-enoic acid
CAS No:14393-45-4
MF:C12H18O2
MW:194.270123958588
CID:5209249
PubChem ID:5383969
Update Time:2026-03-06

(2E)-3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2,6,6-Trimethyl-cyclohex-1-enyl)-acrylic acid
    • 2-Propenoic acid, 3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E)-
    • (E)-3-(2,6,6-trimethylcyclohex-1-en-1-yl)acrylic acid
    • (2E)-3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-enoic acid
    • MLS000530307
    • SCHEMBL954746
    • AKOS006275591
    • NSC-202789
    • 3-(2,6,6-trimethyl-1-cyclohexen-1-yl)acrylic acid
    • SCHEMBL954744
    • (2E)-3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2-propenoic acid
    • NSC202789
    • SMR000135283
    • 14393-45-4
    • starbld0017925
    • (E)-3-(2,6,6-trimethylcyclohexen-1-yl)acrylic acid
    • HMS2370E24
    • CCG-38147
    • NCI202789
    • BDBM71950
    • CS-0356325
    • (E)-3-(2,6,6-trimethylcyclohexen-1-yl)prop-2-enoic acid
    • WS-01968
    • CHEMBL1537062
    • (E)-3-(2,6,6-trimethyl-1-cyclohexenyl)-2-propenoic acid
    • (E)-3-(2,6,6-trimethyl-1-cyclohexenyl)-acrylic acid
    • (E)-3-(2,6,6-trimethylcyclohex-1-enyl)acrylic acid
    • cid_5383969
    • DTXSID90859246
    • Inchi： 1S/C12H18O2/c1-9-5-4-8-12(2,3)10(9)6-7-11(13)14/h6-7H,4-5,8H2,1-3H3,(H,13,14)/b7-6+
    • InChI Key： RCVGWZAQWMJQHG-VOTSOKGWSA-N
    • SMILES： C(O)(=O)/C=C/C1C(C)(C)CCCC=1C

Computed Properties

  • Exact Mass: 194.130679813g/mol
  • Monoisotopic Mass: 194.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.3Ų

(2E)-3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-enoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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 ￥ 2,560.00 2023-03-15

(2E)-3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-enoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:14393-45-4)(2E)-3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-enoic acid
Order Number:A1061918
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:57
Price ($):885.0
Email:sales@amadischem.com

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14393-45-4 ((2E)-3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-enoic acid) Related Products

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Amadis Chemical Company Limited
(CAS:14393-45-4)(2E)-3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-enoic acid
A1061918
Purity:99%
Quantity:1g
Price ($):885.0
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